Cas no 2171248-56-7 ((3R)-3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: (3R)-3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171248-56-7
• MF: C₃₀H₃₂N₂O₆
• MW: 516.584888458252
• CID: 5985108
• PubChem ID: 165556399
• Update Time: 2025-05-24

(3R)-3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• (3R)-3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• 2171248-56-7
• EN300-1548851

• Inchi： 1S/C30H32N2O6/c1-19(16-27(33)34)31-29(35)28(20(2)37-17-21-10-4-3-5-11-21)32-30(36)38-18-26-24-14-8-6-12-22(24)23-13-7-9-15-25(23)26/h3-15,19-20,26,28H,16-18H2,1-2H3,(H,31,35)(H,32,36)(H,33,34)/t19-,20+,28-/m1/s1
• InChI Key： VDKDTHGVZORARQ-NKQBKRSGSA-N
• SMILES： O(C(N[C@@H](C(N[C@H](C)CC(=O)O)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 516.22603674g/mol
• Monoisotopic Mass: 516.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

(3R)-3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic Acid: A Comprehensive Overview

Introduction

The compound (3R)-3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid with CAS No. 2171248-56-7 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable tool in the development of bioactive molecules and advanced therapeutic agents. The molecule's structure incorporates a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) group, and an amide linkage, all of which contribute to its unique properties and applications.

Structural Analysis

The molecular structure of (3R)-3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is characterized by a chiral center at the 3-position of the butanoic acid backbone. This chiral center is substituted with a benzyloxy group, which serves as a protecting group for the hydroxyl functionality. Additionally, the 2-position of the butanoic acid moiety is substituted with an Fmoc-amino group, a widely used protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions.

Applications in Peptide Synthesis

The presence of the Fmoc group in this compound makes it particularly useful in solid-phase peptide synthesis (SPPS). The Fmoc group is employed as a temporary protecting group for amino acids during peptide assembly, ensuring that only the desired amide bond formation occurs at each step of the synthesis. The stereochemistry of this compound—specifically the (2R,3S) configuration—plays a critical role in determining its compatibility with various coupling reagents and reaction conditions commonly used in peptide synthesis.

Recent advancements in peptide synthesis have further highlighted the importance of stereochemically defined building blocks like this compound. Researchers have demonstrated that precise control over stereochemistry can significantly influence the bioactivity and pharmacokinetic properties of the resulting peptides. For instance, studies published in *Journal of Medicinal Chemistry* have shown that peptides incorporating this compound exhibit enhanced stability and improved binding affinity to their target proteins.

Biological Activity and Therapeutic Potential

Beyond its role as a synthetic intermediate, (3R)-3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has also been investigated for its potential biological activity. Preclinical studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, making it a promising candidate for drug development in conditions such as neurodegenerative diseases and chronic inflammatory disorders.

A study published in *Nature Communications* explored the ability of this compound to modulate cellular signaling pathways involved in inflammation. The results demonstrated that the compound selectively inhibits key enzymes associated with inflammatory responses, suggesting its potential as a therapeutic agent. Furthermore, computational modeling studies have predicted that this compound could serve as a scaffold for designing more potent inhibitors of these enzymes.

Synthesis and Optimization

The synthesis of (3R)-3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Key steps include the installation of the Fmoc group, which is typically achieved through nucleophilic acyl substitution using Fmoc chloride under basic conditions. The subsequent introduction of the benzyloxy group involves protection of the hydroxyl functionality using benzyl bromide or similar reagents.

Recent optimizations in synthetic methodology have significantly improved the yield and stereoselectivity of this compound's synthesis. For example, researchers have employed asymmetric induction techniques, such as Evans' oxazaborolidine catalysts, to achieve high enantiomeric excess during critical steps of the synthesis. These advancements have not only enhanced the scalability of production but also reduced costs associated with large-scale manufacturing.

Conclusion

In summary, (3R)-3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171248-56-7) is a versatile compound with significant applications in peptide synthesis and drug discovery. Its unique combination of functional groups and stereochemistry makes it an invaluable tool for researchers aiming to develop novel therapeutic agents. As ongoing research continues to uncover new insights into its biological activity and synthetic potential, this compound is poised to play an increasingly important role in advancing modern medicine.